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Cat. No.: B10817951

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuezhenidic acid, a naturally occurring iridoid glycoside, has garnered interest within the

scientific community for its potential therapeutic applications. A thorough understanding of its

chemical structure and properties is paramount for any research and development efforts.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) are indispensable tools for elucidating the

molecular structure and confirming the identity of such compounds.

This technical guide provides a summary of the available physicochemical data for

Nuezhenidic acid and outlines standardized experimental protocols for acquiring

comprehensive spectroscopic data. Due to the limited availability of published, raw

spectroscopic data for Nuezhenidic acid, this document focuses on the established

methodologies for its characterization.

Physicochemical Properties of Nuezhenidic Acid
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A summary of the key computed properties for Nuezhenidic acid is presented below, based on

publicly available data.

Property Value Source

Molecular Formula C₁₇H₂₄O₁₄ PubChem[1]

Molecular Weight 452.4 g/mol PubChem[1]

IUPAC Name

2-[(2S,3S,4R)-3-

(carboxymethyl)-3-hydroxy-5-

methoxycarbonyl-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

2,4-dihydropyran-4-yl]acetic

acid

PubChem[1]

CAS Number 183238-67-7 PubChem[1]

Experimental Protocols for Spectroscopic Analysis
The following sections detail the standard methodologies for obtaining NMR, IR, and MS data

for a natural product like Nuezhenidic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule.

1. Sample Preparation:

Dissolve approximately 5-10 mg of purified Nuezhenidic acid in a suitable deuterated

solvent (e.g., CDCl₃, MeOD, DMSO-d₆). The choice of solvent is critical to ensure the

sample is fully dissolved and to avoid interference with the signals of interest.

Transfer the solution to a 5 mm NMR tube.

2. Instrumentation and Data Acquisition:
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Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and

sensitivity.

Acquire a suite of one-dimensional (1D) and two-dimensional (2D) NMR spectra:

¹H NMR: To identify the number and types of protons.

¹³C NMR: To determine the number and types of carbon atoms.

DEPT (Distortionless Enhancement by Polarization Transfer): To differentiate between CH,

CH₂, and CH₃ groups.

COSY (Correlation Spectroscopy): To identify proton-proton couplings.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded carbon

and proton atoms.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between carbons and protons, which is crucial for assembling the molecular

structure.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

1. Sample Preparation:

For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly used. A

small amount of the purified Nuezhenidic acid is placed directly on the ATR crystal.

Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry

potassium bromide and pressing it into a thin, transparent disk.

2. Instrumentation and Data Acquisition:

Use a Fourier-Transform Infrared (FTIR) spectrometer.

Record the spectrum typically in the range of 4000-400 cm⁻¹.
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Expected characteristic peaks for Nuezhenidic acid would include broad O-H stretches

(from hydroxyl and carboxylic acid groups), C=O stretches (from ester and carboxylic acid

groups), and C-O stretches.

Mass Spectrometry (MS)
MS provides information about the molecular weight and elemental composition of a

compound.

1. Sample Preparation:

Dissolve a small amount of the purified Nuezhenidic acid in a suitable volatile solvent (e.g.,

methanol, acetonitrile).

2. Instrumentation and Data Acquisition:

Employ a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap

instrument, coupled with a soft ionization technique like Electrospray Ionization (ESI).

ESI is particularly well-suited for polar molecules like Nuezhenidic acid.

Acquire the mass spectrum in both positive and negative ion modes to observe the

protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻, respectively.

The high-resolution data allows for the precise determination of the molecular formula.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the structural elucidation of a natural

product like Nuezhenidic acid using spectroscopic methods.
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Caption: General workflow for the isolation and structural elucidation of Nuezhenidic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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